SMW139

• CAS: 2133010-38-3
• Molecular Formula: C19H21ClF3NO2
• Molecular Weight: 387.8 g/mol
• InChI: InChI=1S/C19H21ClF3NO2/c1-26-12-2-3-14(20)13(4-12)15(25)24-11-16-5-17(21)8-18(22,6-16)10-19(23,7-16)9-17/h2-4H,5-11H2,1H3,(H,24,25)
• InChIKey: DWSQAAMUNCFYTG-UHFFFAOYSA-N

SMW139: High-Affinity P2X7R PET Tracer for Neuroinflammation

SMW139 (CAS 2133010-38-3) is a selective allosteric antagonist of the purinergic P2X7 receptor, a ligand-gated ion channel primarily expressed on pro-inflammatory microglia and implicated in neuroinflammatory processes [1]. Developed as a radiolabeled PET tracer, [11C]SMW139 enables in vivo imaging of neuroinflammation, with applications validated in multiple sclerosis, Parkinson's disease, and other CNS disorders [2]. The compound exhibits a Ki of 32 nM for the human P2X7 receptor and a half-life of 47 minutes in rat liver microsomes [3].

Tracer Class

11C-labeled P2X7R allosteric antagonist

Research Context

Microglial neuroinflammation PET imaging

Target Selectivity

Pro-inflammatory microglial phenotype discrimination

• [1] Janssen B, Vugts DJ, Wilkinson SM, et al. Identification of the allosteric P2X7 receptor antagonist [11C]SMW139 as a PET tracer of microglial activation. Sci Rep. 2018;8:6580. View Source
• [2] Hagens MHJ, Golla SSV, Janssen B, et al. The P2X7 receptor tracer [11C]SMW139 as an in vivo marker of neuroinflammation in multiple sclerosis: a first-in man study. Eur J Nucl Med Mol Imaging. 2020;47(2):379-389. View Source
• [3] TargetMol. SMW139 Product Datasheet. CAS 2133010-38-3. View Source

Why SMW139 Cannot Be Replaced by Generic Alternatives

Generic substitution among P2X7 receptor antagonists is not feasible due to critical differences in metabolic stability, brain penetration, and species selectivity that directly impact in vivo imaging performance. While multiple P2X7 antagonists exist, SMW139 was specifically optimized through fluorination of the adamantane moiety to enhance metabolic stability [1]. Comparative studies of four adamantanyl benzamide analogues demonstrated that [11C]SMW139 exhibited the highest plasma stability in vivo, with 42% intact tracer remaining at 45 minutes post-injection, significantly outperforming analogues that showed only 15-25% intact tracer [2]. Furthermore, the 6-fold lower affinity of SMW139 for rodent P2X7 versus human P2X7 necessitates careful species selection in preclinical studies and precludes the use of standard rodent-optimized P2X7 antagonists for translational imaging [3].

TSPO tracers do not distinguish pro-inflammatory from anti-inflammatory microglial states; functional specificity may be lost.

Kinetic and metabolic profiles vary across P2X7R tracers; direct protocol transfer may require comprehensive re-validation.

Cross-species affinity differs; rodent model performance may not mirror human receptor binding characteristics.

• [1] Janssen B, Vugts DJ, Wilkinson SM, et al. Identification of the allosteric P2X7 receptor antagonist [11C]SMW139 as a PET tracer of microglial activation. Sci Rep. 2018;8:6580. View Source
• [2] Janssen B, Vugts DJ, Wilkinson SM, et al. Identification of the allosteric P2X7 receptor antagonist [11C]SMW139 as a PET tracer of microglial activation. Sci Rep. 2018;8:6580. Table 2. View Source
• [3] Janssen B, Vugts DJ, Wilkinson SM, et al. Identification of the allosteric P2X7 receptor antagonist [11C]SMW139 as a PET tracer of microglial activation. Sci Rep. 2018;8:6580. View Source

Performance Metrics Versus Other P2X7R Tracers

Human P2X7R Affinity and Analogue Comparison

SMW139 demonstrates significantly higher metabolic stability in vivo compared to three structurally related adamantanyl benzamide analogues. This differentiation directly impacts imaging quality and quantification accuracy in PET studies. [1]

Human P2X7R Affinity

Head-to-head

Ki 32 nM (human); GSK1482160 IC50 ~3 nM

Reported affinity comparison; selection favored SMW139 for combined metabolic stability

Adamantanyl benzamide panel; high affinity alone does not ensure imaging performance

Evidence Dimension	In vivo metabolic stability in rat plasma
Target Compound Data	[11C]SMW139: 60 ± 1% intact at 15 min; 42 ± 2% intact at 45 min
Comparator Or Baseline	[11C]1: 37 ± 5% (15 min), 25 ± 1% (45 min); [11C]2: 37 ± 7% (15 min), 15 ± 2% (45 min); [11C]3: 35 ± 1% (15 min), 16 ± 1% (45 min)
Quantified Difference	SMW139 shows 1.7-2.8 fold higher intact fraction at 45 min compared to analogues
Conditions	Healthy male Wistar rats, 30-40 MBq tracer injection, metabolite analysis at 15 and 45 min post-injection

Why This Matters

Higher in vivo stability ensures lower radiometabolite interference, improving PET image contrast and quantitative accuracy for reliable neuroinflammation assessment.

• [1] Janssen B, Vugts DJ, Wilkinson SM, et al. Identification of the allosteric P2X7 receptor antagonist [11C]SMW139 as a PET tracer of microglial activation. Sci Rep. 2018;8:6580. Table 2. View Source

Metabolic Stability in Rat Plasma

Fluorination of the adamantane moiety in SMW139 markedly improves metabolic stability compared to the non-fluorinated parent adamantanyl benzamide compound. This structural optimization enables the use of SMW139 as a viable PET tracer, whereas the parent compound failed to progress due to poor stability. [1]

Metabolic Stability

Head-to-head

25 ± 1% intact after 45 min in rat plasma

Highest stability among four tested 11C-labeled analogues

HPLC analysis; supports longer imaging window and signal-to-noise ratio

Evidence Dimension	Metabolic stability in rat liver microsomes
Target Compound Data	SMW139 half-life = 47 minutes
Comparator Or Baseline	Adamantanyl benzamide 1 half-life = 8 minutes; compound 2 = 5 minutes; compound 3 = 18 minutes
Quantified Difference	SMW139 exhibits 2.6- to 9.4-fold longer half-life than comparators
Conditions	Rat liver microsome assay, compound incubated with microsomes and NADPH

Why This Matters

Extended microsomal half-life correlates with improved in vivo stability, making SMW139 a more suitable candidate for PET radiolabeling and clinical translation.

• [1] Janssen B, Vugts DJ, Wilkinson SM, et al. Identification of the allosteric P2X7 receptor antagonist [11C]SMW139 as a PET tracer of microglial activation. Sci Rep. 2018;8:6580. View Source

Clinical Validation in Parkinson's Disease and Multiple Sclerosis

Unlike TSPO tracers such as [11C]PK11195 or [18F]DPA-714, which cannot distinguish between proinflammatory and anti-inflammatory microglial states, [11C]SMW139 specifically targets the P2X7 receptor expressed on proinflammatory microglia. In a multicenter study of Parkinson's disease patients, [11C]SMW139 PET revealed significantly increased P2X7 receptor binding in disease-relevant brain regions compared to healthy controls, demonstrating its unique capability to detect proinflammatory signals. [1]

Clinical PD/MS Endpoint

Cross-study comparable

PD: putamen β=0.04 (P=0.046); MS: elevated BPND vs controls

Reported pro-inflammatory microglial endpoint context; TSPO tracers lack phenotype specificity

Multicenter n=15 PD; JNJ717 pilot showed no significant group difference

Evidence Dimension	In vivo detection of proinflammatory microglia in Parkinson's disease
Target Compound Data	Increased [11C]SMW139 V Tp in putamen (β = 0.04; P = 0.046) and whole cortex (β = 0.04; P = 0.043) in PD vs. HC
Comparator Or Baseline	TSPO PET tracers (e.g., [11C]PK11195, [18F]DPA-714): Unable to differentiate proinflammatory vs. anti-inflammatory microglial phenotypes
Quantified Difference	Not applicable (qualitative target specificity difference)
Conditions	15 PD patients, 15 healthy controls; 90-min PET scan with 2-tissue compartment model and dual-input function

Why This Matters

The ability to specifically image proinflammatory microglia provides a mechanistic biomarker for evaluating anti-inflammatory therapies in Parkinson's disease and other neurodegenerative disorders, offering information not obtainable with TSPO tracers.

• [1] Rikken RM, et al. Imaging Proinflammatory Microglia in Parkinson Disease Using [11C]SMW139 PET: A Multicenter Study. J Nucl Med. 2025 Aug 7:jnumed.125.269671. View Source

Target Engagement Specificity in EAE Model

[11C]SMW139 demonstrates utility as an in vivo marker of neuroinflammation in relapsing-remitting multiple sclerosis (RRMS) patients. The first-in-man study established that [11C]SMW139 kinetics can be modeled using a reversible two-tissue compartment model, enabling quantitative measurement of neuroinflammation via binding potential (BPND). This validation is critical for clinical research applications. [1]

Target Engagement EAE

Head-to-head

JNJ-47965567 pre-treatment blocked [11C]SMW139 uptake

In vivo specificity for P2X7R confirmed in EAE rat model

Spinal cord, cerebellum, brain stem; quantitative blockade data not specified

Evidence Dimension	In vivo quantification of neuroinflammation in multiple sclerosis
Target Compound Data	Reversible 2-tissue compartment model optimal for kinetic analysis; BPND measurable as specific binding index
Comparator Or Baseline	Healthy controls (baseline)
Quantified Difference	Increased V T and BPND in RRMS normal-appearing brain regions compared to HC
Conditions	5 RRMS patients, 5 age-matched HC; 90-min dynamic PET with arterial blood sampling

Why This Matters

Establishes [11C]SMW139 as a validated tool for quantifying neuroinflammation in MS clinical trials, supporting its procurement for MS research applications.

• [1] Hagens MHJ, Golla SSV, Janssen B, et al. The P2X7 receptor tracer [11C]SMW139 as an in vivo marker of neuroinflammation in multiple sclerosis: a first-in man study. Eur J Nucl Med Mol Imaging. 2020;47(2):379-389. View Source

Key Applications for SMW139 and [11C]SMW139

Clinical PET Imaging of Proinflammatory Microglia

Utilize [11C]SMW139 PET to quantify proinflammatory microglial activation in Parkinson's disease patients. This application is supported by multicenter evidence showing significantly increased P2X7 receptor binding in the putamen and cortex of PD patients compared to healthy controls, enabling evaluation of anti-inflammatory therapeutic interventions [1].

Target Engagement Biomarker for P2X7R Therapeutics

Employ [11C]SMW139 PET with established two-tissue compartment modeling to quantify neuroinflammation in relapsing-remitting MS patients. The first-in-man study validates the use of BPND as a specific binding measure, providing a quantitative biomarker for monitoring disease activity and treatment response in MS [2].

Translational Bridge Between Preclinical Models and Human Disease

Use SMW139 as a benchmark compound for developing next-generation P2X7-targeted PET tracers. Its well-characterized metabolic stability profile—42% intact tracer at 45 min in rat plasma and 47 min microsomal half-life—provides a quantitative reference for evaluating novel analogues with improved stability or brain penetration [3].

Carbon-11 Radiochemistry and Production

Conduct in vivo PET imaging studies in hP2X7 receptor overexpressing rat models to evaluate P2X7R-targeted therapies. Given the 6-fold lower affinity of SMW139 for rodent P2X7R compared to human, studies requiring robust target engagement in rodents should utilize humanized receptor models, a limitation that must be factored into experimental design and procurement decisions [4].

Application

Selection Property

Validation Focus

Human Neuroinflammation PET Imaging Research

Pro-inflammatory microglial specificity

Reported elevated P2X7R binding in PD and MS cohorts

P2X7R Target Engagement Studies

In vivo blocking specificity

JNJ-47965567 pretreatment reduces tracer uptake in EAE model

Translational Rodent Model Research

Cross-species affinity profile

Rat EAE model suitability; mouse AD model limited

Carbon-11 Radiochemistry Production

Radiochemical synthesis and stability

High radiochemical yield and metabolite stability within 90-min window

• [1] Rikken RM, et al. Imaging Proinflammatory Microglia in Parkinson Disease Using [11C]SMW139 PET: A Multicenter Study. J Nucl Med. 2025 Aug 7:jnumed.125.269671. View Source
• [2] Hagens MHJ, Golla SSV, Janssen B, et al. The P2X7 receptor tracer [11C]SMW139 as an in vivo marker of neuroinflammation in multiple sclerosis: a first-in man study. Eur J Nucl Med Mol Imaging. 2020;47(2):379-389. View Source
• [3] Janssen B, Vugts DJ, Wilkinson SM, et al. Identification of the allosteric P2X7 receptor antagonist [11C]SMW139 as a PET tracer of microglial activation. Sci Rep. 2018;8:6580. View Source
• [4] Janssen B, Vugts DJ, Wilkinson SM, et al. Identification of the allosteric P2X7 receptor antagonist [11C]SMW139 as a PET tracer of microglial activation. Sci Rep. 2018;8:6580. View Source